Cas no 2022457-87-8 (2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol)

• Product Name: 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol
• CAS No: 2022457-87-8
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6411688
• PubChem ID: 165674834
• Update Time: 2025-05-25

2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol
• EN300-1809455
• 2022457-87-8

• Inchi： 1S/C13H15NO/c1-9-6-7-12(13(15)8-14)11-5-3-2-4-10(9)11/h2-7,13,15H,8,14H2,1H3
• InChI Key： KQVJDUGJIQPYOA-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol

Introduction to 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol (CAS No. 2022457-87-8)

2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2022457-87-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a naphthalene core substituted with an amino and a hydroxymethyl group, has garnered attention due to its structural versatility and potential applications in drug discovery. The presence of a methyl group at the 4-position of the naphthalene ring introduces unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure consists of a benzene-like aromatic system fused with an ethyl chain terminated by an alcohol functional group. This configuration allows for diverse chemical modifications, enabling researchers to explore its utility in various synthetic pathways. The amino group (-NH₂) serves as a nucleophilic center, facilitating reactions such as coupling with carboxylic acids or activated esters, while the hydroxymethyl group (-CH₂OH) provides opportunities for further derivatization, including etherification or esterification.

In recent years, the pharmaceutical industry has increasingly focused on developing small molecules with complex aromatic moieties due to their potential to interact with biological targets in unique ways. The 4-methylnaphthalen-1-yl substituent in this compound contributes to its lipophilicity and electronic characteristics, which are critical factors in determining binding affinity to biological receptors. This feature has made it a subject of interest for medicinal chemists seeking to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. The naphthalene scaffold, particularly when substituted with electron-withdrawing or donating groups, can mimic the transition state of ATP binding, thereby inhibiting kinase activity. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain kinases by virtue of its structural features.

Moreover, the compound's dual functionality—the presence of both an amino and an alcohol group—makes it an attractive intermediate for constructing more complex molecules. For instance, it can be used to synthesize Schiff bases or heterocyclic compounds through condensation reactions. These derivatives may exhibit improved pharmacokinetic profiles or novel mechanisms of action, expanding their therapeutic potential.

Recent advances in biocatalysis have also highlighted the utility of such intermediates in green chemistry approaches. Enzymatic methods for functionalizing aromatic compounds have gained traction due to their high selectivity and mild reaction conditions. 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol could serve as a precursor in biocatalytic cascades, where enzymes catalyze sequential transformations without the need for harsh reagents or extensive purification steps.

The synthesis of this compound has been optimized for scalability and efficiency, ensuring that it can be produced in sufficient quantities for both research and commercial applications. Modern synthetic techniques, including flow chemistry and microwave-assisted reactions, have been employed to streamline the process and improve yields. These advancements underscore the compound's feasibility as a building block in industrial settings.

In conclusion, 2-amino-1-(4-methylnaphthalen-1-yl)ethan-1-ol (CAS No. 2022457-87-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic versatility position it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow.